Cas no 828266-36-0 (Ethanone, 2-methoxy-1-(10H-phenothiazin-10-yl)-)

Ethanone, 2-methoxy-1-(10H-phenothiazin-10-yl)- structure
828266-36-0 structure
Product name:Ethanone, 2-methoxy-1-(10H-phenothiazin-10-yl)-
CAS No:828266-36-0
MF:C15H13NO2S
MW:271.33422
CID:681715
PubChem ID:71417030

Ethanone, 2-methoxy-1-(10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-methoxy-1-(10H-phenothiazin-10-yl)-
    • 2-methoxy-1-phenothiazin-10-ylethanone
    • 2-METHOXY-1-(10H-PHENOTHIAZIN-10-YL)ETHAN-1-ONE
    • DTXSID70836378
    • 828266-36-0
    • Inchi: InChI=1S/C15H13NO2S/c1-18-10-15(17)16-11-6-2-4-8-13(11)19-14-9-5-3-7-12(14)16/h2-9H,10H2,1H3
    • InChI Key: NWVGIMLTTGOOCE-UHFFFAOYSA-N
    • SMILES: COCC(=O)N1C2=CC=CC=C2SC3=CC=CC=C31

Computed Properties

  • Exact Mass: 271.06669983g/mol
  • Monoisotopic Mass: 271.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.8Ų
  • XLogP3: 2.9

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